Cas no 2097857-43-5 (Benzyl 2-[(4-tert-butyl-2-oxopyrrolidin-3-yl)formamido]acetate)

• Product Name: Benzyl 2-[(4-tert-butyl-2-oxopyrrolidin-3-yl)formamido]acetate
• CAS No: 2097857-43-5
• MF: C₁₈H₂₄N₂O₄
• MW: 332.394165039063
• CID: 5468968
• Update Time: 2025-05-25

Benzyl 2-[(4-tert-butyl-2-oxopyrrolidin-3-yl)formamido]acetate Chemical and Physical Properties

Names and Identifiers

• benzyl 2-[(4-tert-butyl-2-oxopyrrolidin-3-yl)formamido]acetate
• benzyl 2-[(4-tert-butyl-2-oxopyrrolidine-3-carbonyl)amino]acetate
• Benzyl 2-[(4-tert-butyl-2-oxopyrrolidin-3-yl)formamido]acetate

• Inchi： 1S/C18H24N2O4/c1-18(2,3)13-9-19-16(22)15(13)17(23)20-10-14(21)24-11-12-7-5-4-6-8-12/h4-8,13,15H,9-11H2,1-3H3,(H,19,22)(H,20,23)
• InChI Key： HBJIWCAWLQKDTC-UHFFFAOYSA-N
• SMILES： O=C1C(C(NCC(=O)OCC2C=CC=CC=2)=O)C(CN1)C(C)(C)C

Computed Properties

• Exact Mass: 332.17360725 g/mol
• Monoisotopic Mass: 332.17360725 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 84.5
• Molecular Weight: 332.4

Additional information on Benzyl 2-[(4-tert-butyl-2-oxopyrrolidin-3-yl)formamido]acetate

Comprehensive Overview of Benzyl 2-[(4-tert-butyl-2-oxopyrrolidin-3-yl)formamido]acetate (CAS No. 2097857-43-5)

The compound Benzyl 2-[(4-tert-butyl-2-oxopyrrolidin-3-yl)formamido]acetate (CAS No. 2097857-43-5) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyrrolidinone core and a benzyl ester moiety, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in modulating enzyme activity and targeting specific biological pathways.

In recent years, the demand for custom synthetic intermediates like Benzyl 2-[(4-tert-butyl-2-oxopyrrolidin-3-yl)formamido]acetate has surged, driven by advancements in precision medicine and small-molecule therapeutics. This compound’s tert-butyl group enhances its stability, while the acetate ester provides versatility for further chemical modifications. Such properties align with the growing focus on structure-activity relationship (SAR) studies in drug design, a topic frequently searched by pharmaceutical professionals.

One of the key trends in organic chemistry is the exploration of heterocyclic compounds, and Benzyl 2-[(4-tert-butyl-2-oxopyrrolidin-3-yl)formamido]acetate fits perfectly into this category. The 2-oxopyrrolidin-3-yl fragment is particularly noteworthy, as pyrrolidinone derivatives are known for their bioactivity in neurological and metabolic disorders. This has led to increased searches for pyrrolidinone-based scaffolds and their synthetic routes in academic and industrial labs.

From a synthetic chemistry perspective, the benzyl-protected carboxylate group in this compound offers strategic advantages. It allows for selective deprotection under mild conditions, a feature highly valued in peptide synthesis and prodrug development. These applications are frequently discussed in forums and publications related to medicinal chemistry optimization, making this compound a relevant subject for researchers.

Another area of interest is the compound’s potential role in catalysis and ligand design. The formamido linkage in Benzyl 2-[(4-tert-butyl-2-oxopyrrolidin-3-yl)formamido]acetate can act as a hydrogen bond donor, which is crucial for interactions with biological targets. This aligns with the rising popularity of fragment-based drug discovery (FBDD), a technique often queried in scientific databases.

In summary, Benzyl 2-[(4-tert-butyl-2-oxopyrrolidin-3-yl)formamido]acetate (CAS No. 2097857-43-5) represents a multifaceted tool for modern chemical research. Its structural features cater to the needs of high-throughput screening, bioconjugation, and targeted therapy development. As the scientific community continues to explore novel bioactive small molecules, this compound is poised to play a pivotal role in advancing therapeutic innovations.